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Introduction: The Sirtuin Family and the
Significance of SIRT2
The sirtuins are a family of highly conserved NAD⁺-dependent protein deacylases that play

crucial roles in a wide array of cellular processes, including metabolism, DNA repair, and

longevity.[1][2] Among the seven mammalian sirtuins (SIRT1-7), SIRT2 is predominantly

localized in the cytoplasm and has emerged as a key regulator of various cellular functions,

making it an attractive therapeutic target for a range of diseases.[3][4] SIRT2 is implicated in

the control of the cell cycle, apoptosis, and the stability of the microtubule network through its

deacetylation of α-tubulin.[5][6] Given its involvement in cancer, neurodegenerative disorders,

and metabolic diseases, the development and application of selective inhibitors are paramount

for elucidating its precise biological roles and therapeutic potential.[3][7]

6-Dimethylaminonicotinamide (6-DMAN) is a nicotinamide analog that acts as a chemical

probe to explore sirtuin biology. This document provides a comprehensive guide for

researchers, scientists, and drug development professionals on the effective use of 6-DMAN as

a tool compound for investigating SIRT2.
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Biochemical Profile of 6-
Dimethylaminonicotinamide (6-DMAN)
Understanding the inhibitory profile of 6-DMAN is critical for designing and interpreting

experiments. While a comprehensive selectivity panel across all human sirtuins is not readily

available in the public domain, nicotinamide and its analogs are known to be competitive

inhibitors of sirtuins. The inhibitory concentration (IC50) is a key parameter to consider and can

be determined using in vitro enzymatic assays. For context, other known SIRT2 inhibitors

exhibit a range of potencies. For instance, the selective SIRT2 inhibitor AGK2 has an IC50 of

3.5 µM for SIRT2, with significantly higher values for SIRT1 and SIRT3, indicating its selectivity.

[8] Conversely, broader-spectrum inhibitors like Suramin inhibit SIRT1, SIRT2, and SIRT5 with

IC50 values of 297 nM, 1.15 µM, and 22 µM, respectively.[8] Researchers should empirically

determine the IC50 of 6-DMAN for their specific assay conditions.

Table 1: Biochemical Properties of 6-Dimethylaminonicotinamide (6-DMAN)
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Property Value Reference Notes

Chemical Name 6-(Dimethylamino)nicotinamide

Molecular Formula C₈H₁₁N₃O

Molecular Weight 165.19 g/mol

Primary Target Sirtuin 2 (SIRT2)

6-DMAN is a nicotinamide

analog, and nicotinamide itself

is a known inhibitor of SIRT2.

Solubility Soluble in DMSO

It is common practice to

prepare a high-concentration

stock solution in DMSO (e.g.,

10-50 mM) and then dilute it

into aqueous buffers or cell

culture media for experiments.

[1][9] The final DMSO

concentration in cell-based

assays should be kept low

(typically ≤0.5%) to avoid

solvent-induced cytotoxicity.

[10][11]

Storage

Store as a solid at -20°C,

protected from light. Stock

solutions in DMSO can be

stored at -20°C or -80°C. Avoid

repeated freeze-thaw cycles.

Follow the supplier's

recommendations for optimal

storage conditions.

Core Applications and Methodologies
This section provides detailed protocols for utilizing 6-DMAN in key experimental workflows to

probe SIRT2 function.

Application 1: In Vitro Biochemical Assay for SIRT2
Inhibition
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Determining the direct inhibitory effect of 6-DMAN on SIRT2 enzymatic activity is a

fundamental first step. Fluorogenic assays are a common and convenient method for this

purpose.[5][12][13]

This assay relies on a fluorogenic substrate containing an acetylated lysine residue. Upon

deacetylation by SIRT2, a developer enzyme cleaves the substrate, releasing a fluorophore

that can be quantified. The rate of fluorescence generation is proportional to SIRT2 activity.
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Caption: Workflow for in vitro SIRT2 inhibition assay.
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Reagent Preparation:

Prepare a stock solution of 6-DMAN (e.g., 10 mM) in DMSO.[14]

Create a serial dilution of 6-DMAN in assay buffer to achieve a range of desired final

concentrations for the IC50 curve.

Prepare solutions of recombinant human SIRT2 enzyme, a fluorogenic acetylated peptide

substrate (e.g., based on p53 or α-tubulin sequences), and NAD⁺ in assay buffer

according to the assay kit manufacturer's instructions.[15]

Assay Setup (96-well plate format):

To appropriate wells, add SIRT2 enzyme and varying concentrations of 6-DMAN or vehicle

(DMSO at the same final concentration as the highest 6-DMAN concentration).

Include a "no enzyme" control and a "no inhibitor" (vehicle) control.

Pre-incubate the enzyme and inhibitor for 15 minutes at 37°C to allow for binding.[8]

Reaction Initiation and Measurement:

Initiate the reaction by adding a mixture of the fluorogenic substrate and NAD⁺ to all wells.

Immediately place the plate in a fluorescence plate reader pre-set to 37°C.

Measure the fluorescence intensity at appropriate excitation and emission wavelengths

(e.g., Ex/Em = 350/450 nm for AMC-based substrates) kinetically over a period of 30-60

minutes, or as an endpoint reading after a fixed incubation time.[12]

Data Analysis:

For kinetic assays, determine the initial reaction velocity (slope of the linear phase of

fluorescence increase).

Calculate the percentage of inhibition for each 6-DMAN concentration relative to the

vehicle control.
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Plot the percentage of inhibition against the logarithm of the 6-DMAN concentration and fit

the data to a dose-response curve to determine the IC50 value.

Application 2: Cellular Assay for Tubulin Acetylation
SIRT2 is a major α-tubulin deacetylase in the cytoplasm. Inhibition of SIRT2 with 6-DMAN is

expected to lead to an increase in the acetylation of α-tubulin at lysine 40. This can be readily

assessed by Western blotting.

Tubulin Acetylation Pathway
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Deacetylation
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(Acetyltransferase)
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(Deacetylase)
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Caption: Regulation of α-tubulin acetylation by SIRT2.

Cell Culture and Treatment:

Plate cells (e.g., HeLa, U2OS, or a cell line relevant to your research) at an appropriate

density and allow them to adhere overnight.

Treat the cells with various concentrations of 6-DMAN (e.g., 1-50 µM) or vehicle (DMSO)

for a specified duration (e.g., 6-24 hours). The optimal concentration and time should be

determined empirically for your cell line.
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Protein Lysate Preparation:

Wash the cells with ice-cold PBS.

Lyse the cells in RIPA buffer or a similar lysis buffer containing protease and deacetylase

inhibitors (e.g., trichostatin A and nicotinamide) to preserve the acetylation status of

proteins.

Clarify the lysates by centrifugation and determine the protein concentration using a BCA

or Bradford assay.

Western Blotting:

Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a

PVDF or nitrocellulose membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

Incubate the membrane with a primary antibody specific for acetylated α-tubulin (Lys40)

overnight at 4°C.

Incubate with a primary antibody for total α-tubulin or a loading control (e.g., β-actin or

GAPDH) to normalize for protein loading.

Wash the membrane and incubate with the appropriate HRP-conjugated secondary

antibody for 1 hour at room temperature.

Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the

blot.

Data Analysis:

Quantify the band intensities for acetylated α-tubulin and the loading control using

densitometry software.

Normalize the acetylated α-tubulin signal to the total α-tubulin or loading control signal.
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Compare the levels of acetylated tubulin in 6-DMAN-treated samples to the vehicle-treated

control.

Application 3: Cellular Assay for Apoptosis Induction
SIRT2 has been implicated in the regulation of apoptosis, although its role can be context-

dependent.[6] Inhibition of SIRT2 may induce apoptosis in certain cancer cell lines. This can be

assessed by measuring the activity of key executioner caspases, such as caspase-3 and

caspase-7.
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Caption: Simplified pathway of apoptosis induction by SIRT2 inhibition.

Cell Culture and Treatment:

Seed cells in a 96-well white-walled plate suitable for luminescence measurements.
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Treat cells with a range of 6-DMAN concentrations or a known apoptosis inducer (e.g.,

staurosporine) as a positive control, alongside a vehicle control. Incubate for a period

sufficient to induce apoptosis (e.g., 24-48 hours).

Caspase-Glo® 3/7 Assay:

Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

Add the Caspase-Glo® 3/7 reagent to each well in a volume equal to the culture medium.

Mix the contents on a plate shaker for 30 seconds to 2 minutes to ensure cell lysis and

reagent mixing.

Incubate the plate at room temperature for 1-3 hours, protected from light.

Luminescence Measurement:

Measure the luminescence of each well using a plate-reading luminometer. The

luminescent signal is proportional to the amount of caspase-3/7 activity.

Data Analysis:

Subtract the background luminescence (from wells with no cells).

Compare the luminescence signals from 6-DMAN-treated cells to the vehicle-treated

control to determine the fold-increase in caspase-3/7 activity.

Considerations for In Vivo Studies
While this guide focuses on in vitro applications, 6-DMAN can also be a valuable tool for in vivo

research. Proper formulation is crucial for achieving desired bioavailability and efficacy.

Solubility and Formulation: 6-DMAN is soluble in DMSO. For in vivo administration, a stock

solution in DMSO can be further diluted in a vehicle suitable for animal administration, such

as saline or corn oil. The final concentration of DMSO should be minimized to avoid toxicity.

[10] The optimal formulation may depend on the route of administration (e.g., intraperitoneal,

oral) and the animal model.
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Dose and Regimen: The effective dose and treatment schedule will need to be determined

empirically for each animal model and disease context. Preliminary pharmacokinetic and

tolerability studies are recommended.

Conclusion
6-Dimethylaminonicotinamide is a valuable and accessible tool for investigating the diverse

biological functions of SIRT2. By employing the detailed protocols and understanding the

principles outlined in this guide, researchers can effectively utilize 6-DMAN to probe SIRT2's

role in health and disease, paving the way for new therapeutic strategies.

References
BPS Bioscience. SIRT2 (Sirtuin2) Fluorogenic Assay Kit. Retrieved from [Link]

Amsbio. SIRT2 (Sirtuin2) Fluorogenic Assay Kit, AMS.50087. Retrieved from [Link]

Di Paolo, E., et al. (2022). Recent Advances in the Discovery of SIRT1/2 Inhibitors via

Computational Methods: A Perspective. International Journal of Molecular Sciences, 23(15),

8419. [Link]

Li, L., et al. (2013). SIRT2 plays a key role in both cell cycle regulation and cell survival of

BV2 microglia. Journal of Neuroinflammation, 10, 14. [Link]

Nielsen, A. L., et al. (2021). Mechanism-based inhibitors of SIRT2: structure–activity

relationship, X-ray structures, target engagement, regulation of α-tubulin acetylation and

inhibition of breast cancer cell migration. RSC Chemical Biology, 2(2), 629-640. [Link]

Zhang, Y., et al. (2020). Sirtuin 2 (SIRT2): Confusing Roles in the Pathophysiology of

Neurological Disorders. Frontiers in Molecular Neuroscience, 13, 161. [Link]

Bełtowski, J. (2014). The role of sirtuin 2 activation by nicotinamide

phosphoribosyltransferase in the aberrant proliferation and survival of myeloid leukemia

cells. Postepy Higieny i Medycyny Doswiadczalnej, 68, 1235-1246. [Link]

Gaylord Chemical Company. (2007). Dimethyl Sulfoxide (DMSO) Solubility Data. Retrieved

from [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 16 Tech Support

https://www.benchchem.com/product/b1208849/docs?utm_src=pdf-body#6-dimethylaminonicotinamide-a-versatile-tool-for-interrogating-sirt2-function
https://bpsbioscience.com/sirt2-sirtuin2-fluorogenic-assay-kit-50013
https://www.amsbio.com/sirt2-fluorogenic-assay-kit
https://www.mdpi.com/1422-0067/23/15/8419
https://jneuroinflammation.biomedcentral.com/articles/10.1186/1742-2094-10-14
https://pubs.rsc.org/en/content/articlelanding/2021/cb/d0cb00236a
https://www.frontiersin.org/articles/10.3389/fnmol.2020.00161/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4285880/
https://www.researchgate.net/publication/237783693_Dimethyl_Sulfoxide_DMSO_Solubility_Data
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Smith, B. C., & Denu, J. M. (2007). A continuous microplate assay for sirtuins and

nicotinamide producing enzymes. Analytical biochemistry, 366(1), 101–107. [Link]

Wang, Y., et al. (2014). An improved fluorogenic assay for SIRT1, SIRT2, and SIRT3. Acta

biochimica et biophysica Sinica, 46(10), 899–905. [Link]

Villalba, J. M., & Alcaín, F. J. (2012). Sirtuin activators and inhibitors. BioFactors (Oxford,

England), 38(5), 349–359. [Link]

Schmidt, M. T., Smith, B. C., & Denu, J. M. (2003). Sir2 regulation by nicotinamide results

from switching between base exchange and deacetylation chemistry. Biochemistry, 42(48),

14493–14501. [Link]

Oláh, J., et al. (2017). Modulation Of Microtubule Acetylation By The Interplay Of TPPP/p25,

SIRT2 And New Anticancer Agents With Anti-SIRT2 Potency. Scientific reports, 7(1), 16960.

[Link]

Wikipedia. Dimethyl sulfoxide. Retrieved from [Link]

Valente, S., et al. (2013). Identification of a sirtuin 3 inhibitor that displays selectivity over

sirtuin 1 and 2. Bioorganic & medicinal chemistry, 21(1), 99-105. [Link]

Shaikh, N. (2015, November 17). What should be optimum concentration of DMSO for in cell

culture (Suspension celllines)? ResearchGate. Retrieved from [Link]

L'honoré, A., et al. (2020). Pharmacologic Inhibition of SIRT1 Limits the Growth of Tumoral

and Metastatic Granulosa Cells by Affecting mTOR, Myc, and E2F Pathways. Molecular

cancer therapeutics, 19(8), 1640–1652. [Link]

Hong, H., & Yu, H. (2019). HPLC-Based Enzyme Assays for Sirtuins. Methods in molecular

biology (Clifton, N.J.), 1934, 115–124. [Link]

Kramer, N. I., et al. (2012). Toward realistic dosimetry in vitro: determining effective

concentrations of test substances in cell culture and their prediction by an in silico mass

balance model. Environmental science & technology, 46(11), 6044–6052. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 16 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2743128/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4203487/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3586077/
https://pubs.acs.org/doi/10.1021/bi035499p
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5717141/
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://iris.uniupo.it/handle/11383/1850125
https://www.researchgate.net/post/What_should_be_optimum_concentration_of_DMSO_for_in_cell_culture_Suspension_celllines
https://aacrjournals.org/mct/article/19/8/1640/99596/Pharmacologic-Inhibition-of-SIRT1-Limits-the
https://www.researchgate.net/publication/331367098_HPLC-Based_Enzyme_Assays_for_Sirtuins_Methods_and_Protocols
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3372297/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lauffer, B., et al. (2022). Comparison of Cellular Target Engagement Methods for the Tubulin

Deacetylases Sirt2 and HDAC6: NanoBRET, CETSA, Tubulin Acetylation, and PROTACs.

ACS Pharmacology & Translational Science, 5(2), 108-118. [Link]

ResearchGate. (n.d.). Caspase 3/7 activity. Activation of caspase 3 and 7 after 48 h

treatment with compounds 14 (1.66 ?M) and 16 (1.66 ?M)... Retrieved from [Link]

Rumpf, T., et al. (2015). Continuous Fluorescent Sirtuin Activity Assay Based on Fatty Acid-

Modified Peptides. Journal of medicinal chemistry, 58(15), 6014–6021. [Link]

Nielsen, A. L., et al. (2021). Mechanism-based inhibitors of SIRT2: structure–activity

relationship, X-ray structures, target engagement, regulation of α-tubulin acetylation and

inhibition of breast cancer cell migration. RSC Chemical Biology, 2(2), 629-640. [Link]

Reddit. (2023, October 5). Maximum DMSO concentration in media for cell culture?

Retrieved from [Link]

Spandidos Publications. (2016, June 1). SIRT3 participates in glucose metabolism

interruption and apoptosis induced by BH3 mimetic S1 in ovarian cancer cells. Retrieved

from [Link]

Carafa, V., et al. (2022). Sirtuin modulators: past, present, and future perspectives. Clinical

epigenetics, 14(1), 63. [Link]

gChem. DMSO. Retrieved from [Link]

Gertz, M., & Steegborn, C. (2016). Sirtuin activators and inhibitors: Promises, achievements,

and challenges. Biochimica et biophysica acta, 1864(3), 277–288. [Link]

Tarantino, D., et al. (2019). Enzymatic and Biological Characterization of Novel Sirtuin

Modulators against Cancer. Cancers, 11(11), 1789. [Link]

TECNIC. 4 Key Cell Culture Parameters Explained - Essential guide. Retrieved from [Link]

Bobrowska, A., et al. (2012). Correction: SIRT2 Ablation Has No Effect on Tubulin Acetylation

in Brain, Cholesterol Biosynthesis or the Progression of Huntington's Disease Phenotypes In

Vivo. PloS one, 7(4), e34805. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 16 Tech Support

https://pubs.acs.org/doi/10.1021/acsptsci.1c00224
https://www.researchgate.net/figure/Caspase-3-7-activity-Activation-of-caspase-3-and-7-after-48-h-treatment-with-compounds_fig4_318820726
https://www.researchgate.net/figure/Continuous-activity-assay-for-SIRT2-using-F4-as-a-substrate-A-Fluorescence-spectra_fig2_280927877
https://pubs.rsc.org/en/content/articlehtml/2021/cb/d0cb00236a
https://www.reddit.com/r/labrats/comments/4d1x8j/maximum_dmso_concentration_in_media_for_cell/
https://www.spandidos-publications.com/10.3892/ol.2016.4673
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9117621/
https://gchem.com/dmso
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5580647/
https://www.mdpi.com/2072-6694/11/11/1789
https://www.tecnic.com/4-key-cell-culture-parameters-explained-essential-guide/
https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0034805
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nacalai Tesque. Ver. 1.2. Retrieved from [Link]

Maxwell, M. M., et al. (2011). The Sirtuin 2 microtubule deacetylase is an abundant neuronal

protein that accumulates in the aging CNS. Human molecular genetics, 20(20), 3986–3996.

[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

2. research.uniupo.it [research.uniupo.it]

3. mdpi.com [mdpi.com]

4. researchgate.net [researchgate.net]

5. amsbio.com [amsbio.com]

6. mdpi.com [mdpi.com]

7. medchemexpress.com [medchemexpress.com]

8. researchgate.net [researchgate.net]

9. Toward Realistic Dosimetry In Vitro: Determining Effective Concentrations of Test
Substances in Cell Culture and Their Prediction by an In Silico Mass Balance Model - PMC
[pmc.ncbi.nlm.nih.gov]

10. reddit.com [reddit.com]

11. abcam.co.jp [abcam.co.jp]

12. bpsbioscience.com [bpsbioscience.com]

13. researchgate.net [researchgate.net]

14. An improved fluorogenic assay for SIRT1, SIRT2, and SIRT3 - PMC
[pmc.ncbi.nlm.nih.gov]

15. The role of sirtuin 2 activation by nicotinamide phosphoribosyltransferase in the aberrant
proliferation and survival of myeloid leukemia cells - PMC [pmc.ncbi.nlm.nih.gov]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 16 Tech Support

https://www.nacalai.co.jp/global/products/files/30650-31_WesternBlot.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3177651/
https://www.benchchem.com/product/b1208849?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://research.uniupo.it/en/publications/identification-of-a-sirtuin-3-inhibitor-that-displays-selectivity/
https://www.mdpi.com/1424-8247/17/5/601
https://www.researchgate.net/figure/Continuous-activity-assay-for-SIRT2-using-F4-as-a-substrate-A-Fluorescence-spectra-of_fig4_370118416
https://www.amsbio.com/sirt2-sirtuin2-fluorogenic-assay-kit-ams-50087
https://www.mdpi.com/1420-3049/29/5/1185
https://www.medchemexpress.com/Targets/Sirtuin/sirt2.html
https://www.researchgate.net/file.PostFileLoader.html?id=55d7c60a61432517e68b4575&assetKey=AS%3A273836749066240%401442299179275
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9682521/
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.abcam.co.jp/ps/products/156/ab156066/documents/SIRT2-Activity-Assay-Kit-protocol-book-v7a-ab156066%20(website).pdf
https://bpsbioscience.com/fluorogenic-sirt2-sirtuin2-assay-kit-50087
https://www.researchgate.net/post/What_should_be_optimum_concentration_of_DMSO_for_in_cell_culture_Suspension_celllines
https://pmc.ncbi.nlm.nih.gov/articles/PMC4860349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4860349/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3347680/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3347680/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208849?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [6-Dimethylaminonicotinamide: A Versatile Tool for
Interrogating SIRT2 Function]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208849/docs#6-dimethylaminonicotinamide-a-
versatile-tool-for-interrogating-sirt2-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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